![molecular formula C20H17N3O2 B4430813 N-{3-[(benzylamino)carbonyl]phenyl}isonicotinamide CAS No. 925145-55-7](/img/structure/B4430813.png)
N-{3-[(benzylamino)carbonyl]phenyl}isonicotinamide
Overview
Description
N-{3-[(benzylamino)carbonyl]phenyl}isonicotinamide, also known as BAPNA, is a chemical compound that has been extensively studied in the field of biochemistry. BAPNA is a synthetic substrate that is commonly used to measure the activity of proteolytic enzymes, such as trypsin and chymotrypsin.
Mechanism of Action
N-{3-[(benzylamino)carbonyl]phenyl}isonicotinamide is a synthetic substrate that mimics the natural substrates of proteolytic enzymes. The substrate contains a peptide bond that is cleaved by the enzyme, releasing a yellow product. The mechanism of action of this compound is shown below:
Biochemical and Physiological Effects:
This compound has no known biochemical or physiological effects on living organisms. The substrate is inert and does not interact with biological molecules other than proteolytic enzymes.
Advantages and Limitations for Lab Experiments
N-{3-[(benzylamino)carbonyl]phenyl}isonicotinamide has several advantages for lab experiments. The substrate is easy to synthesize and purify, and it is stable under a wide range of conditions. This compound is also highly specific for trypsin and chymotrypsin, making it a reliable tool for measuring the activity of these enzymes. However, this compound has some limitations. The substrate is not suitable for measuring the activity of other proteolytic enzymes, and it may not accurately reflect the activity of trypsin and chymotrypsin in vivo.
Future Directions
There are several future directions for research on N-{3-[(benzylamino)carbonyl]phenyl}isonicotinamide. One area of interest is the development of new substrates that are more specific and sensitive for measuring the activity of proteolytic enzymes. Another area of interest is the use of this compound in drug discovery, as proteolytic enzymes are potential targets for new drugs. Finally, this compound could be used in the development of diagnostic tests for diseases that involve abnormal proteolytic enzyme activity.
Conclusion:
This compound is a widely used substrate for measuring the activity of proteolytic enzymes. The substrate is easy to synthesize and purify, and it is highly specific for trypsin and chymotrypsin. This compound has several advantages for lab experiments, but it also has some limitations. Future research on this compound could lead to the development of new substrates and diagnostic tests for diseases that involve abnormal proteolytic enzyme activity.
Scientific Research Applications
N-{3-[(benzylamino)carbonyl]phenyl}isonicotinamide is widely used in biochemical research to measure the activity of proteolytic enzymes. The substrate is cleaved by proteolytic enzymes, releasing a yellow product that can be measured spectrophotometrically. This compound is commonly used to measure the activity of trypsin and chymotrypsin, two enzymes that are involved in protein digestion.
properties
IUPAC Name |
N-[3-(benzylcarbamoyl)phenyl]pyridine-4-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17N3O2/c24-19(22-14-15-5-2-1-3-6-15)17-7-4-8-18(13-17)23-20(25)16-9-11-21-12-10-16/h1-13H,14H2,(H,22,24)(H,23,25) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MGXVTRCNODVLPU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CNC(=O)C2=CC(=CC=C2)NC(=O)C3=CC=NC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701169105 |
Source
|
| Record name | N-[3-[[(Phenylmethyl)amino]carbonyl]phenyl]-4-pyridinecarboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701169105 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
331.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
925145-55-7 |
Source
|
| Record name | N-[3-[[(Phenylmethyl)amino]carbonyl]phenyl]-4-pyridinecarboxamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=925145-55-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N-[3-[[(Phenylmethyl)amino]carbonyl]phenyl]-4-pyridinecarboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701169105 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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